N-cyclopropyl-1,3,5-trimethyl-N-(2-(thiophen-2-yl)ethyl)-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-cyclopropyl-1,3,5-trimethyl-N-(2-thiophen-2-ylethyl)pyrazole-4-sulfonamide
• InChI: InChI=1S/C15H21N3O2S2/c1-11-15(12(2)17(3)16-11)22(19,20)18(13-6-7-13)9-8-14-5-4-10-21-14/h4-5,10,13H,6-9H2,1-3H3
• InChI Key: CWLZOBNBIOQZMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)S(=O)(=O)N(CCC2=CC=CS2)C3CC3
• Molecular Formula: C15H21N3O2S2
• Molecular Weight: 339.5 g/mol

Description

N-cyclopropyl-1,3,5-trimethyl-N-(2-(thiophen-2-yl)ethyl)-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C15H21N3O2S2 and its molecular weight is 339.47. The purity is usually 95%.
BenchChem offers high-quality N-cyclopropyl-1,3,5-trimethyl-N-(2-(thiophen-2-yl)ethyl)-1H-pyrazole-4-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclopropyl-1,3,5-trimethyl-N-(2-(thiophen-2-yl)ethyl)-1H-pyrazole-4-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antimicrobial Applications

Research has highlighted the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, aiming to explore their potential as antibacterial agents. For instance, Azab, Youssef, and El-Bordany (2013) synthesized various pyran, pyridine, and pyridazine derivatives, as well as pyrazole and oxazole derivatives, with a focus on their antibacterial activities. These compounds showed promising results against bacterial strains, suggesting their potential in addressing bacterial infections Azab, M. E., Youssef, M., & El-Bordany, E. A. (2013). Molecules.

Anticancer and Enzyme Inhibition Activities

Several studies have been conducted on the synthesis of sulfonamide derivatives to investigate their potential anticancer and enzyme inhibitory effects. Kucukoglu et al. (2016) synthesized polymethoxylated-pyrazoline benzene sulfonamides, investigating their cytotoxic activities on tumor and non-tumor cell lines and their inhibitory effects on carbonic anhydrase isoenzymes. These studies found compounds with promising tumor selectivity and superior enzyme inhibitory activity compared to reference compounds, indicating their potential for further investigation as anticancer agents Kucukoglu, K., et al. (2016). Journal of Enzyme Inhibition and Medicinal Chemistry.

Anti-inflammatory and Analgesic Effects

Research into the development of COX-2 inhibitors has led to the identification of sulfonamide-containing 1,5-diarylpyrazole derivatives with potential anti-inflammatory and analgesic effects. Penning et al. (1997) conducted extensive studies within this series, leading to the identification of compounds with potent and selective inhibition of COX-2, including celecoxib, which has advanced to clinical trials for treating rheumatoid arthritis and osteoarthritis Penning, T., et al. (1997). Journal of medicinal chemistry.